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Compound of Interest

Compound Name: Manganese EDTA complex

CAS No.: 55448-20-9

Cat. No.: B15901810

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Manganese-

Ethylenediaminetetraacetic Acid (Mn-EDTA) as a contrast agent for Magnetic Resonance

Imaging (MRI). The information compiled herein is intended to guide researchers in the design

and execution of experiments involving Mn-EDTA and its derivatives.

Introduction
Manganese (Mn) has emerged as a promising alternative to gadolinium (Gd) for MRI contrast

agents due to its favorable magnetic properties and role as an essential biological element.[1]

[2][3][4] The divalent manganese ion (Mn²⁺) possesses five unpaired electrons, making it highly

effective at shortening the T1 relaxation time of water protons, which leads to positive contrast

enhancement in T1-weighted MR images.[2][5] However, free manganese ions are toxic,

causing a neurodegenerative disorder known as "manganism".[2][6] To mitigate this toxicity,

Mn²⁺ is chelated with ligands such as EDTA. The resulting [Mn(EDTA)(H₂O)]²⁻ complex is

significantly more tolerated, with an LD50 in rats of 7.0 mmol/kg compared to 0.22 mmol/kg for

MnCl₂.[6][7] This complex maintains a coordinated water molecule that can rapidly exchange
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with bulk water, a crucial feature for T1 relaxivity.[3][6] Research is ongoing to improve the

stability and relaxivity of Mn-EDTA-based agents, including modifications to increase their

molecular size or promote binding to macromolecules like serum albumin.[5][6]

Data Presentation
Table 1: Relaxivity of Mn-EDTA and Related Complexes
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Compoun
d

Magnetic
Field

Temperat
ure (°C)

Medium
r₁
(mM⁻¹s⁻¹)

r₂
(mM⁻¹s⁻¹)

Referenc
e

[Mn(EDTA)

(H₂O)]²⁻
20 MHz 35 - 2.9 - [6]

[Mn(EDTA)

(H₂O)]²⁻
20 MHz 25 - 3.3 - [8]

MnL1

(EDTA-

based with

albumin

binding

moiety)

20 MHz 37
HEPES

Buffer
5.8 -

MnL1 20 MHz 37
Rabbit

Plasma
51 -

MnL1 20 MHz 37
Human

Plasma
46 -

MnL1 20 MHz 37

4.5%

Rabbit

Serum

Albumin

47 -

MnL1 20 MHz 37

4.5%

Human

Serum

Albumin

48 -

Mn-DPDP 20 MHz 40
Aqueous

Solution
2.8 3.7 [5][6]

MnCl₂ 20 MHz 37 - 8.0 ± 0.1 - [5]

Table 2: Toxicity and Stability of Manganese Complexes
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Compound Parameter Value Species Reference

[Mn(EDTA)

(H₂O)]²⁻ (sodium

salt)

LD₅₀

(intravenous)
7.0 mmol/kg Rat [6][7]

MnCl₂
LD₅₀

(intravenous)
0.22 mmol/kg Rat [6]

Mn-EDTA pMn 7.82 (at pH 7.4) - [6][7]

Mn-CDTA pMn 8.67 (at pH 7.4) - [6][7]

Experimental Protocols
Protocol 1: MRI Phantom Preparation for Relaxivity
Measurement
This protocol describes the preparation of a phantom containing varying concentrations of Mn-

EDTA for the determination of T1 and T2 relaxivity.

Materials:

Disodium manganese EDTA (CAS 15375-84-5)[9]

Agarose

Deionized water

Cylindrical phantom tubes (e.g., 15 mm diameter polypropylene tubes)[10]

Beaker

Magnetic stirrer and stir bar

Heating plate

Pipettes
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Analytical balance

Procedure:

Prepare a Stock Solution of Mn-EDTA:

Accurately weigh a desired amount of disodium manganese EDTA powder.

Dissolve the powder in a known volume of deionized water to create a concentrated stock

solution (e.g., 10 mM). Ensure complete dissolution using a magnetic stirrer.

Prepare Agarose Gel:

In a beaker, mix agarose powder with deionized water to achieve the desired gel

concentration (e.g., 1-2% w/v).

Heat the mixture on a heating plate while stirring until the agarose is completely dissolved

and the solution is clear.

Allow the agarose solution to cool to approximately 50-60°C before adding the contrast

agent to prevent degradation.

Prepare Serial Dilutions:

Prepare a series of dilutions of the Mn-EDTA stock solution in deionized water to achieve a

range of concentrations (e.g., 0.1, 0.25, 0.5, 0.75, 1.0 mM).

Create Phantom Samples:

For each concentration, mix a specific volume of the diluted Mn-EDTA solution with the

warm agarose gel. For example, for a final volume of 10 mL, mix 5 mL of a 2x

concentrated Mn-EDTA solution with 5 mL of a 2x concentrated agarose solution.

Include a control sample containing only the agarose gel (0 mM Mn-EDTA).

Fill Phantom Tubes:

Carefully pipette each Mn-EDTA/agarose mixture into a separate, labeled phantom tube.
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Avoid introducing air bubbles.

Allow the phantoms to solidify at room temperature or in a refrigerator.

MRI Acquisition:

Place the phantom tubes in the MRI scanner.

Acquire T1-weighted images using a spin-echo or inversion recovery sequence with

varying repetition times (TR) or inversion times (TI), respectively.

Acquire T2-weighted images using a spin-echo sequence with varying echo times (TE).

Data Analysis:

Measure the signal intensity from a region of interest (ROI) within each phantom tube for

each acquisition parameter.

Calculate the T1 and T2 relaxation times for each concentration by fitting the signal

intensity data to the appropriate exponential decay or recovery equations.

Calculate the relaxation rates (R1 = 1/T1 and R2 = 1/T2).

Plot R1 and R2 as a function of Mn-EDTA concentration. The slope of the linear regression

line represents the r1 and r2 relaxivity in mM⁻¹s⁻¹, respectively.

Protocol 2: In Vivo MRI in a Rodent Model
This protocol provides a general methodology for performing a contrast-enhanced MRI study

with Mn-EDTA in a rat model.

Materials:

Mn-EDTA solution for injection (sterile, isotonic)

Rat model (e.g., Sprague-Dawley)

Anesthesia (e.g., isoflurane)
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Catheter for intravenous injection (e.g., tail vein)

Small animal MRI scanner and appropriate coils

Physiological monitoring equipment (respiration, temperature)

Procedure:

Animal Preparation:

Anesthetize the rat using isoflurane (e.g., 2-3% for induction, 1-1.5% for maintenance) in

oxygen or medical air.

Place a catheter in the tail vein for administration of the contrast agent.

Position the animal in the MRI scanner's animal holder and secure it to minimize motion

artifacts.

Monitor the animal's vital signs (respiration rate, body temperature) throughout the

experiment and maintain body temperature with a warming system.

Pre-Contrast Imaging:

Acquire baseline T1-weighted images of the region of interest (e.g., brain, liver, or specific

pathology) before injecting the contrast agent.

Contrast Agent Administration:

Administer the Mn-EDTA solution intravenously via the tail vein catheter. The dose will

depend on the specific research question and the relaxivity of the agent but can be guided

by preclinical toxicological evaluations.[2]

Post-Contrast Imaging:

Immediately after injection, begin acquiring a dynamic series of T1-weighted images to

observe the distribution and enhancement pattern of the contrast agent over time.
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Acquire high-resolution T1-weighted images at a time point of expected maximum contrast

enhancement.

Data Analysis:

Co-register the pre- and post-contrast images.

Quantify the signal enhancement in specific regions of interest by calculating the

percentage change in signal intensity or by performing T1 mapping to determine the

change in R1.

Analyze the pharmacokinetic profile of the agent by plotting the signal enhancement over

time.

Animal Recovery:

After the imaging session, discontinue anesthesia and allow the animal to recover in a

warm, clean cage.

Monitor the animal until it is fully ambulatory.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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